8-(Diethylamino)octyl 3,4,5-trimethoxybenzoate hydrochloride
8-(Diethylamino)octyl 3,4,5-trimethoxybenzoate hydrochloride
TMB 8 is a non-competitive antagonist of nicotinic acetylcholine receptors (nAChRs) with IC50 values of 390 and 350 nM, respectively, for human muscle-type and α3β4 subunit-containing ganglionic nAChRs expressed in TE671/RD or SH-SY5Y cells. It inhibits nicotine-induced dopamine release from rat brain synaptosomes (IC50 = 480 nM). TMB 8 also reduces calcium availability in smooth and skeletal muscle, blocking the contractile response in isolated rabbit aortic strip when used at a concentration of 50 µM and inhibiting calcium influx and efflux in isolated guinea pig ileum when used at a concentration of 65 µM. It has been used in the study of intracellular calcium dynamics, particularly in smooth muscle. TMB 8 also inhibits protein kinase C (PKC) activity in a dose-dependent manner.
Brand Name:
Vulcanchem
CAS No.:
53464-72-5
VCID:
VC20768508
InChI:
InChI=1S/C22H37NO5.ClH/c1-6-23(7-2)14-12-10-8-9-11-13-15-28-22(24)18-16-19(25-3)21(27-5)20(17-18)26-4;/h16-17H,6-15H2,1-5H3;1H
SMILES:
CC[NH+](CC)CCCCCCCCOC(=O)C1=CC(=C(C(=C1)OC)OC)OC.[Cl-]
Molecular Formula:
C22H38ClNO5
Molecular Weight:
432.0 g/mol
8-(Diethylamino)octyl 3,4,5-trimethoxybenzoate hydrochloride
CAS No.: 53464-72-5
Cat. No.: VC20768508
Molecular Formula: C22H38ClNO5
Molecular Weight: 432.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | TMB 8 is a non-competitive antagonist of nicotinic acetylcholine receptors (nAChRs) with IC50 values of 390 and 350 nM, respectively, for human muscle-type and α3β4 subunit-containing ganglionic nAChRs expressed in TE671/RD or SH-SY5Y cells. It inhibits nicotine-induced dopamine release from rat brain synaptosomes (IC50 = 480 nM). TMB 8 also reduces calcium availability in smooth and skeletal muscle, blocking the contractile response in isolated rabbit aortic strip when used at a concentration of 50 µM and inhibiting calcium influx and efflux in isolated guinea pig ileum when used at a concentration of 65 µM. It has been used in the study of intracellular calcium dynamics, particularly in smooth muscle. TMB 8 also inhibits protein kinase C (PKC) activity in a dose-dependent manner. |
|---|---|
| CAS No. | 53464-72-5 |
| Molecular Formula | C22H38ClNO5 |
| Molecular Weight | 432.0 g/mol |
| IUPAC Name | 8-(diethylamino)octyl 3,4,5-trimethoxybenzoate;hydrochloride |
| Standard InChI | InChI=1S/C22H37NO5.ClH/c1-6-23(7-2)14-12-10-8-9-11-13-15-28-22(24)18-16-19(25-3)21(27-5)20(17-18)26-4;/h16-17H,6-15H2,1-5H3;1H |
| Standard InChI Key | KFJZVXKPPQIYCG-UHFFFAOYSA-N |
| SMILES | CC[NH+](CC)CCCCCCCCOC(=O)C1=CC(=C(C(=C1)OC)OC)OC.[Cl-] |
| Canonical SMILES | CCN(CC)CCCCCCCCOC(=O)C1=CC(=C(C(=C1)OC)OC)OC.Cl |
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